Cas no 56569-76-7 (Cyclohexanone, 5-(1,1-dimethylethyl)-2-methyl-)

• Product Name: Cyclohexanone, 5-(1,1-dimethylethyl)-2-methyl-
• CAS No: 56569-76-7
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 1599358
• PubChem ID: 12656790
• Update Time: 2025-04-21

Cyclohexanone, 5-(1,1-dimethylethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 5-(1,1-dimethylethyl)-2-methyl-
• 5-tert-butyl-2-methylcyclohexan-1-one
• DTXSID70505890
• AKOS015906630
• SCHEMBL9539936
• 56569-76-7
• 2-methyl-5-t-butylcyclohexanone
• 5-tert-butyl-2-methylcyclohexanone

• Inchi： 1S/C11H20O/c1-8-5-6-9(7-10(8)12)11(2,3)4/h8-9H,5-7H2,1-4H3
• InChI Key： WVVALRZXBLFRSJ-UHFFFAOYSA-N
• SMILES： O=C1C(C)CCC(C1)C(C)(C)C

Computed Properties

• Exact Mass: 168.1515
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids